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Compound of Interest

Compound Name: Dibenzoylmethane

Cat. No.: B1670423 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the purification of dibenzoylmethane
(DBM) using the recrystallization technique. Dibenzoylmethane is a 1,3-diketone with

applications as a co-stabilizer in PVC production and as an intermediate in the synthesis of

medicinal compounds[1]. The protocol herein describes the selection of an appropriate solvent

system, the dissolution and crystallization process, and methods for isolating the purified

product. Quantitative data on the physicochemical properties and solubility of

dibenzoylmethane are presented to facilitate procedural optimization.

Physicochemical Properties of Dibenzoylmethane
Understanding the physical and chemical properties of dibenzoylmethane is crucial for its

handling and purification. DBM is a white to light yellow crystalline solid[1][2]. Key data are

summarized in the table below.
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Property Value Reference

Molecular Formula C₁₅H₁₂O₂ [2][3]

Molar Mass 224.25 g/mol [1][3]

Appearance
White to light yellow crystalline

solid
[1][2][4]

Melting Point 77-80 °C [1][3][5]

Boiling Point 219-221 °C at 18 mmHg [6][7]

CAS Number 120-46-7 [5][7]

Solvent Selection for Recrystallization
The success of recrystallization depends heavily on the choice of solvent. An ideal solvent

should dissolve the solute (dibenzoylmethane) completely at an elevated temperature but only

sparingly at room or lower temperatures. This differential solubility allows for the formation of

pure crystals upon cooling, while impurities remain in the mother liquor[8].

Dibenzoylmethane is insoluble in water but shows good solubility in various organic

solvents[1][9][10]. Experimental data indicates that its solubility increases with temperature in

solvents like ethyl acetate, acetonitrile, and various alcohol-water mixtures[11]. Methanol and

ethanol are commonly cited as effective solvents for the recrystallization of DBM[12][13].
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Solvent Solubility Characteristics Reference

Water Insoluble [1][9][10]

Methanol
Suitable for recrystallization;

often used as 90% methanol.
[12]

Ethanol
Good solubility; suitable for

recrystallization.
[1][2][13]

Ethyl Acetate
Good solubility; increases

significantly with temperature.
[11]

Acetonitrile
Good solubility; increases

significantly with temperature.
[11]

Toluene Good solubility. [14]

Chloroform Soluble [1][7][9]

Diethyl Ether Soluble [7][9][10]

For this protocol, 90% methanol is selected based on established procedures that yield high-

purity crystals[12].

Experimental Workflow
The following diagram illustrates the key steps in the purification of dibenzoylmethane by

recrystallization.
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Recrystallization Workflow for Dibenzoylmethane

Crude Dibenzoylmethane

Dissolve in minimum amount
of hot 90% methanol

Add decolorizing carbon
(optional, if colored)

Hot gravity filtration
to remove insoluble impurities

Allow filtrate to cool
slowly to room temperature

Cool in an ice bath
to maximize crystal formation

Isolate crystals by
vacuum filtration

Wash crystals with
ice-cold solvent

Dry the purified crystals
under vacuum

Pure Dibenzoylmethane Crystals

Click to download full resolution via product page

Caption: Workflow for the purification of dibenzoylmethane.
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Detailed Experimental Protocol
This protocol is adapted from established methods for the recrystallization of

dibenzoylmethane[8][12][15].

Materials and Equipment:

Crude dibenzoylmethane

90% Methanol (Methanol/Water, 9:1 v/v)

Decolorizing carbon (Norit) (optional)

Erlenmeyer flasks (2)

Hot plate

Stemless funnel and fluted filter paper

Büchner funnel, filter flask, and vacuum source

Spatula and glass stirring rod

Ice bath

Procedure:

Dissolution:

Place the crude dibenzoylmethane (e.g., 5.0 g) into a 125 mL Erlenmeyer flask.

In a separate flask, heat approximately 100 mL of 90% methanol to a gentle boil on a hot

plate.

Add the hot solvent to the flask containing the crude DBM in small portions, swirling to

dissolve the solid. Add just enough hot solvent to completely dissolve the solid[15].

Decolorization (Optional):
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If the resulting solution is colored, remove it from the heat and add a small amount of

decolorizing carbon (approximately 1-2% of the solute's weight)[12][16].

Swirl the mixture and gently reheat it to boiling for a few minutes to allow the carbon to

adsorb the colored impurities.

Hot Gravity Filtration:

This step is necessary to remove insoluble impurities or the added decolorizing carbon[8].

Place a stemless funnel with fluted filter paper over a clean Erlenmeyer flask on the hot

plate.

Heat the receiving flask with a small amount of solvent to keep the funnel warm and

prevent premature crystallization[15].

Pour the hot solution of dibenzoylmethane through the filter paper quickly.

Crystallization:

Remove the flask containing the clear filtrate from the heat and cover it with a watch glass.

Allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is

essential for the formation of large, pure crystals[17].

Once the flask has reached room temperature and crystal growth appears to have

stopped, place it in an ice-water bath for at least 30 minutes to maximize the yield of

crystals[16].

Isolation of Crystals:

Set up a Büchner funnel with a piece of filter paper that fits snugly on the bottom.

Wet the filter paper with a small amount of the ice-cold recrystallization solvent.

Turn on the vacuum and pour the cold crystal slurry into the funnel.
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Wash the crystals with a small portion of ice-cold 90% methanol to remove any remaining

soluble impurities from the mother liquor[8].

Drying:

Press the crystals firmly on the filter paper with a clean spatula to remove as much solvent

as possible.

Transfer the purified crystals to a watch glass and allow them to air dry or place them in a

vacuum oven at a low temperature until a constant weight is achieved.

Purity Assessment:

The purity of the recrystallized dibenzoylmethane should be assessed by measuring its

melting point. Pure dibenzoylmethane has a sharp melting point in the range of 77-80 °C[3]

[5]. A broad or depressed melting range indicates the presence of impurities.

Safety Precautions
Handle dibenzoylmethane and all solvents in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Dibenzoylmethane may cause skin, eye, and respiratory system irritation[7]. Avoid contact

and do not breathe the dust[6][7].

Methanol is flammable and toxic. Keep it away from open flames and ignition sources.

Avoid direct heating of flammable organic solvents on a hot plate; use a water bath or steam

bath when possible[15].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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